Cas no 2228546-35-6 (4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole)

• Product Name: 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole
• CAS No: 2228546-35-6
• MF: C₁₄H₁₁FN₂
• MW: 226.248946428299
• CID: 6324676
• PubChem ID: 165674321
• Update Time: 2025-08-04

4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole
• 2228546-35-6
• EN300-1774134

• Inchi： 1S/C14H11FN2/c1-2-14(7-8-14)12-9-16-17-13(12)10-3-5-11(15)6-4-10/h1,3-6,9H,7-8H2,(H,16,17)
• InChI Key： PEOBHYDKYGOCKU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)C1(C#C)CC1

Computed Properties

• Exact Mass: 226.09062652g/mol
• Monoisotopic Mass: 226.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole

Introduction to 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole (CAS No. 2228546-35-6)

4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole, identified by the CAS number 2228546-35-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of functional groups such as an ethynyl-substituted cyclopropyl ring and a 4-fluorophenyl moiety enhances its molecular complexity and potential pharmacological properties.

The ethynylcyclopropyl substituent in the molecular structure of 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole introduces a high degree of reactivity, making it a valuable scaffold for further chemical modifications. This feature is particularly advantageous in the design of novel compounds targeting various therapeutic pathways. The 4-fluorophenyl group, on the other hand, contributes to the compound's electronic properties and can influence its binding affinity to biological targets. Such structural characteristics make this compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The unique structural features of 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole position it as a potential lead compound for developing new therapeutic agents. Researchers have been leveraging computational methods and high-throughput screening to identify novel derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, and inhibiting key inflammatory pathways can lead to significant therapeutic benefits. Studies have shown that pyrazole derivatives can modulate inflammatory responses by interacting with various enzymes and receptors involved in the inflammatory cascade. The specific arrangement of functional groups in 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole may enable it to interact with these targets in a unique way, potentially offering improved efficacy compared to existing anti-inflammatory drugs.

Additionally, this compound has shown promise in preclinical studies as a potential chemotherapeutic agent. Cancer research has identified multiple pathways that are dysregulated in tumor cells, and targeting these pathways can lead to effective cancer treatments. Pyrazole derivatives have been found to inhibit enzymes such as kinases, which are often overactive in cancer cells. The ethynylcyclopropyl moiety in 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole may enhance its ability to bind to these targets, making it a compelling candidate for further development.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their ability to influence metabolic stability, binding affinity, and distribution within the body. The presence of a 4-fluorophenyl group in this compound suggests that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs. This could translate into better therapeutic outcomes with fewer side effects, which is a critical consideration in drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole. Techniques such as cross-coupling reactions have been particularly valuable in constructing the intricate molecular frameworks required for biological activity. These synthetic methods allow researchers to explore a wide range of structural variations rapidly, accelerating the discovery process.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging evidence suggests that pyrazole derivatives may also have antimicrobial properties, making them useful in combating resistant bacterial strains. The increasing prevalence of antibiotic-resistant infections underscores the need for novel antimicrobial agents, and compounds like 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole could fill this critical gap.

In conclusion, 4-(1-ethynylcyclopropyl)-3-(4-fluorophenyl)-1H-pyrazole (CAS No. 2228546-35-6) represents a promising avenue for pharmaceutical innovation. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.